Cas no 921895-99-0 (4-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide)

• Product Name: 4-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• CAS No: 921895-99-0
• MF: C₂₃H₂₉ClN₄O
• MW: 412.955564260483
• CID: 6204453
• PubChem ID: 44024574
• Update Time: 2025-06-11

4-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• 921895-99-0
• 4-chloro-N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide
• F2291-0329
• AKOS024636292
• 4-chloro-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• 4-chloro-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide

• Inchi： 1S/C23H29ClN4O/c1-26-11-13-28(14-12-26)22(16-25-23(29)17-3-6-20(24)7-4-17)18-5-8-21-19(15-18)9-10-27(21)2/h3-8,15,22H,9-14,16H2,1-2H3,(H,25,29)
• InChI Key： OWJYJXBZUBPQNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NCC(C1C=CC2=C(CCN2C)C=1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 412.2029893g/mol
• Monoisotopic Mass: 412.2029893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

Comprehensive Overview of 4-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS No. 921895-99-0)

4-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS No. 921895-99-0) is a bioactive compound with a complex molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, features a unique combination of indole and piperazine moieties, which are known for their diverse pharmacological properties. Researchers are particularly intrigued by its potential applications in targeting specific enzyme pathways and receptor interactions, making it a subject of ongoing studies in drug discovery.

The molecular structure of 4-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide includes a chlorobenzamide group, which is often associated with enhanced binding affinity to biological targets. This characteristic has led to its exploration in the development of novel therapeutic agents. Recent trends in scientific literature highlight its relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current user searches for "new treatments for Alzheimer's" and "innovative metabolic regulators."

From a synthetic chemistry perspective, the compound's CAS No. 921895-99-0 serves as a critical identifier for researchers sourcing high-purity materials. Its synthesis involves multi-step organic reactions, including amidation and alkylation processes, which are frequently discussed in academic forums and patent filings. The inclusion of a methylpiperazine group is noteworthy, as this moiety is often linked to improved blood-brain barrier permeability, a hot topic in CNS drug development.

In the context of drug design, the compound's structure-activity relationship (SAR) has been a focal point for medicinal chemists. Computational modeling studies suggest that modifications to the indole ring or piperazine side chain could yield derivatives with enhanced selectivity. This aligns with frequent search queries such as "how to optimize drug candidates" and "SAR studies in modern pharmacology," reflecting the compound's relevance to cutting-edge research.

Quality control and analytical characterization of 4-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide typically employ advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor for reproducibility in biological assays. The compound's stability profile under various pH conditions is another area of investigation, particularly for formulators exploring oral bioavailability enhancements.

Emerging applications of this compound extend to molecular probes for studying G-protein-coupled receptors (GPCRs), a protein family implicated in numerous physiological processes. This connects with trending searches about "GPCR drug targets" and "high-throughput screening methodologies." Its structural complexity also makes it a valuable teaching tool in advanced medicinal chemistry courses, where students analyze its pharmacophore features.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of CAS No. 921895-99-0 are gaining attention, especially with increasing regulatory emphasis on green chemistry principles. Researchers are investigating its biodegradation pathways and potential metabolites, topics frequently queried alongside "sustainable drug development" in scientific databases. These studies contribute valuable data for preclinical safety assessments.

The intellectual property landscape surrounding this compound reveals active patent activity, particularly in claims covering composition of matter and therapeutic uses. This legal dimension intersects with popular searches about "pharma patent strategies" and "novel chemical entity protection." Analytical chemists emphasize the importance of chiral purity in batches of this compound, given the stereochemical influences on biological activity.

In conclusion, 4-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide represents a fascinating case study in contemporary drug discovery. Its multifaceted chemical architecture and broad pharmacological potential continue to inspire research across multiple disciplines, from synthetic organic chemistry to translational medicine. As investigation progresses, this compound may yield important insights for addressing unmet medical needs through rational drug design approaches.